Cas no 62404-36-8 (2-Thiophenecarboxamide, N,5-dimethyl-4-phenyl-)

• Product Name: 2-Thiophenecarboxamide, N,5-dimethyl-4-phenyl-
• CAS No: 62404-36-8
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 445917
• PubChem ID: 12323286
• Update Time: 2025-04-19

2-Thiophenecarboxamide, N,5-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, N,5-dimethyl-4-phenyl-
• N,5-dimethyl-4-phenylthiophene-2-carboxamide
• DTXSID10488976
• 62404-36-8
• SCHEMBL6883034

• Inchi： 1S/C13H13NOS/c1-9-11(10-6-4-3-5-7-10)8-12(16-9)13(15)14-2/h3-8H,1-2H3,(H,14,15)
• InChI Key： FNDOYJWERZTBFD-UHFFFAOYSA-N
• SMILES： S1C(C(NC)=O)=CC(C2C=CC=CC=2)=C1C

Computed Properties

• Exact Mass: 231.07189
• Monoisotopic Mass: 231.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1